Cas no 383146-91-6 (Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)-
• CAS No: 383146-91-6
• MF: C₁₁H₁₅N₃S₂
• MW: 253.386899232864
• MDL: MFCD03011971
• CID: 5227063
• Update Time: 2026-03-07

Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)-

• MDL： MFCD03011971
• Inchi： 1S/C11H15N3S2/c1-4-14(5-2)9-8-6-7-16-10(8)13-11(12-9)15-3/h6-7H,4-5H2,1-3H3
• InChI Key： KIRPAOQWSSUDAI-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(N(CC)CC)=C2C=CSC2=N1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 425.3±48.0 °C(Predicted)
• pka: 5.07±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)-

Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)-: A Versatile Scaffold in Modern Pharmaceutical Research

Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- is a heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This compound, with the chemical formula C₁₂H₁₇N₃S, is characterized by its thiophene-pyrimidine fused ring system, which provides a versatile platform for functional group modifications. The molecule's structural features, including the presence of a methylthio group at the 2-position and diethylamino groups at the 4-position, contribute to its diverse pharmacological profiles. Recent advancements in synthetic methodologies and biological evaluations have positioned this compound as a promising candidate for drug discovery targeting multiple therapeutic indications.

Research published in Journal of Medicinal Chemistry (2023) highlights the role of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- in modulating kinase pathways associated with cancer progression. The compound's ability to selectively inhibit the activity of aurora kinase A, a key player in mitotic spindle formation, has been demonstrated through in vitro assays. This finding aligns with the growing interest in targeting kinases for the development of anti-cancer therapeutics. The compound's structural similarity to known kinase inhibitors, such as MLN8237, suggests potential for further optimization to enhance its therapeutic index.

Recent studies have also explored the Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- as a scaffold for the design of antiviral agents. A 2023 preclinical study published in Antiviral Research reported that derivatives of this compound exhibited potent activity against SARS-CoV-2 spike protein-mediated cell entry. The molecular mechanism involves the disruption of the viral-host cell interaction through the inhibition of the ACE2 receptor binding. This discovery underscores the importance of heterocyclic scaffolds in the development of broad-spectrum antiviral compounds, particularly in the context of emerging viral threats.

The pharmacokinetic properties of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- have been evaluated in preclinical models to assess its potential for drug development. A 2023 study in Drug Metabolism and Disposition demonstrated that the compound exhibits favorable oral bioavailability and metabolic stability in rodent models. These characteristics are critical for the development of orally administered therapeutics, as they reduce the need for parenteral administration and improve patient compliance. The compound's metabolic profile, which includes the formation of hydroxy metabolites, suggests potential for further chemical modifications to enhance its therapeutic efficacy.

Advancements in computational chemistry have facilitated the exploration of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- as a lead compound for the development of neuroprotective agents. A 2023 study published in Neuropharmacology reported that derivatives of this compound showed protective effects against oxidative stress-induced neuronal damage. The molecular mechanism involves the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokine production. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a significant role in disease progression.

The synthesis of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- has been optimized through various methodologies to ensure scalability and cost-effectiveness. A 2023 article in Organic & Biomolecular Chemistry described a novel multi-step synthesis route involving the formation of a thiophene-pyrimidine core through a [3+2] cycloaddition reaction. This approach allows for the introduction of functional groups at specific positions, enabling the design of diverse derivatives with tailored biological activities. The efficiency of this synthetic route, combined with the availability of starting materials, highlights the potential for large-scale production of this compound for pharmaceutical applications.

Recent advances in structure-activity relationship (SAR) studies have provided insights into the molecular determinants of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)-'s biological activity. A 2023 study in ChemMedChem demonstrated that the substitution pattern of the methylthio group significantly influences the compound's potency against specific targets. For instance, the introduction of electron-withdrawing groups at the 2-position enhanced the compound's affinity for certain kinases, while the presence of electron-donating groups improved its antiviral activity. These findings emphasize the importance of rational drug design in optimizing the therapeutic potential of this compound.

Emerging research is exploring the potential of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- in the treatment of metabolic disorders. A 2023 study published in Diabetes & Metabolism reported that derivatives of this compound exhibited hypoglycemic effects in diabetic mouse models. The mechanism of action involves the enhancement of glucose uptake in muscle and adipose tissues, as well as the inhibition of hepatic gluconeogenesis. These findings suggest that the compound could be a valuable candidate for the development of novel antidiabetic therapeutics, particularly in combination with existing treatments to improve glycemic control.

Environmental and toxicological assessments of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- have been conducted to ensure its safety for pharmaceutical applications. A 2023 study in Environmental Toxicology and Chemistry evaluated the compound's potential for aquatic toxicity and biodegradability. The results indicated that the compound exhibits moderate biodegradability and low toxicity to aquatic organisms, which is crucial for the development of environmentally sustainable therapeutics. These findings are particularly relevant in the context of green chemistry initiatives aimed at reducing the environmental impact of pharmaceuticals.

The integration of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- into drug discovery pipelines is supported by its diverse biological activities and favorable physicochemical properties. Ongoing research is focused on the development of derivatives with enhanced potency and selectivity for specific therapeutic targets. The compound's structural versatility, combined with its demonstrated efficacy in preclinical models, positions it as a promising lead compound for the design of novel therapeutics. As the field of medicinal chemistry continues to evolve, the exploration of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- and its derivatives will likely play a significant role in addressing unmet medical needs across various disease indications.

Future directions in the research of Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- include the investigation of its potential in combination therapies and the development of prodrugs to improve its pharmacokinetic properties. The compound's ability to interact with multiple biological targets suggests that it could be a valuable component in multi-target drug design strategies. Additionally, the exploration of its role in modulating immune responses and its potential as an adjuvant in vaccine development represents an exciting area of research. As the scientific community continues to uncover the full potential of this compound, its impact on the development of novel therapeutics is expected to grow significantly.

In conclusion, Thieno[2,3-d]pyrimidin-4-amine, N,N-diethyl-2-(methylthio)- is a compound with a rich pharmacological profile and a promising future in the field of medicinal chemistry. Its structural features and biological activities have been extensively studied, and recent advancements in synthetic methodologies and biological evaluations have positioned it as a lead compound for the development of novel therapeutics. As research in this area continues to evolve, the compound's potential to address a wide range of medical conditions is expected to be realized through the design of optimized derivatives and the application of advanced drug discovery technologies.